Cas no 93981-32-9 (Tetracresyl bisphenol A bisphosphate)

• Product Name: Tetracresyl bisphenol A bisphosphate
• CAS No: 93981-32-9
• MF: C₄₃H₄₂O₈P₂
• MW: 748.736314296722
• CID: 806686
• Update Time: 2025-06-13

Tetracresyl bisphenol A bisphosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,(1-methylethylidene)di-4,1-phenylene tetrakis(methylphenyl) ester
• Bisphenol Abis(dicresyl phosphate)
• Bisphenol A tetracresyl diphosphate
• CR 741C
• CR 747
• Phosflex 580
• Tetracresyl bisphenol A bisphosphate
• Isopropylidenedi-p-phenylene tetra-o-tolyl bis(phosphate)
• Bis(ditolyl) isopropylidenedi-p-phenylene bis(phosphate)
• 2,2-Bis[4-[bis(2-methylphenoxy)phosphinyloxy]phenyl]propane
• 1-[[4-[2-[4-bis(2-methylphenoxy)phosphoryloxyphenyl]propan-2-yl]phenoxy]-(2-methylphenoxy)phosphoryl]oxy-2-methyl-benzene

• Inchi： 1S/C43H42O8P2/c1-31-15-7-11-19-39(31)48-52(44,49-40-20-12-8-16-32(40)2)46-37-27-23-35(24-28-37)43(5,6)36-25-29-38(30-26-36)47-53(45,50-41-21-13-9-17-33(41)3)51-42-22-14-10-18-34(42)4/h7-30H,1-6H3
• InChI Key： BXYCHPONLSDFMX-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1C)(OC1C=CC=CC=1C)OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OP(=O)(OC1C=CC=CC=1C)OC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 14
• Complexity: 1070
• XLogP3: 12.3
• Topological Polar Surface Area: 89.5

Additional information on Tetracresyl bisphenol A bisphosphate

Tetracresyl Bisphenol A Bisphosphate (CAS No. 93981-32-9): An Overview of Its Properties and Applications

Tetracresyl bisphenol A bisphosphate (CAS No. 93981-32-9) is a complex organic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the areas of materials science and pharmaceuticals. This compound is a derivative of bisphenol A (BPA) and is characterized by its high thermal stability, excellent flame retardancy, and low volatility. These properties make it an attractive candidate for use in a wide range of industrial and commercial applications.

The molecular structure of Tetracresyl bisphenol A bisphosphate consists of a central bisphenol A core with four cresyl groups and two phosphate groups attached. This structure imparts the compound with exceptional chemical stability and resistance to degradation, which are crucial for its performance in various applications. The presence of the phosphate groups also contributes to its flame-retardant properties, making it a valuable additive in the formulation of flame-retardant materials.

Recent research has focused on the potential applications of Tetracresyl bisphenol A bisphosphate in the development of advanced materials. For instance, studies have shown that this compound can be used as a flame retardant in polymer composites, significantly improving their fire safety performance without compromising mechanical properties. This is particularly important in industries such as aerospace, automotive, and construction, where fire safety is a critical concern.

In the pharmaceutical industry, Tetracresyl bisphenol A bisphosphate has been explored for its potential use as a stabilizer in drug formulations. Its high thermal stability and low volatility make it an ideal candidate for enhancing the shelf life and stability of pharmaceutical products. Additionally, its ability to form stable complexes with various active pharmaceutical ingredients (APIs) can improve the solubility and bioavailability of these drugs, leading to more effective treatments.

Environmental considerations are also an important aspect of the research on Tetracresyl bisphenol A bisphosphate. While the compound itself is not classified as hazardous, its environmental impact must be carefully evaluated. Studies have shown that it has low toxicity and does not bioaccumulate in aquatic organisms, making it a safer alternative to some traditional flame retardants. However, ongoing research is necessary to fully understand its long-term environmental effects.

The synthesis of Tetracresyl bisphenol A bisphosphate involves several steps, including the reaction of bisphenol A with cresol to form the intermediate cresylated bisphenol A, followed by phosphorylation to introduce the phosphate groups. The process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound on a large scale.

In conclusion, Tetracresyl bisphenol A bisphosphate (CAS No. 93981-32-9) is a versatile compound with a wide range of potential applications due to its unique chemical properties. Its high thermal stability, excellent flame retardancy, and low volatility make it an attractive candidate for use in advanced materials and pharmaceutical formulations. Ongoing research continues to explore new applications and improve our understanding of its environmental impact, ensuring that it remains a valuable component in various industries.